Cas no 139059-00-0 ((4R-5R)-4,5-Dihydro-5-4-(methylsulfonyl)phenyl-2-phenyl-4-oxazolecarboxylic Acid Ethyl Ester)

• Product Name: (4R-5R)-4,5-Dihydro-5-4-(methylsulfonyl)phenyl-2-phenyl-4-oxazolecarboxylic Acid Ethyl Ester
• CAS No: 139059-00-0
• MF: C₁₉H₁₉NO₅S
• MW: 373.422864198685
• CID: 902544
• Update Time: 2026-04-29

(4R-5R)-4,5-Dihydro-5-4-(methylsulfonyl)phenyl-2-phenyl-4-oxazolecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (4R-5R)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolecarboxylic Acid Ethyl Ester
• Ethyl (4R,5R)-D-erythro-4,5-Dihydro-5-(4-methylsulfonylphenyl)-2-phenyl- 4-oxazolecarboxylate
• ethyl (4R,5R)-5-(4-methylsulfonylphenyl)-2-phenyl-4,5-dihydro-1,3-oxazole-4-carboxylate
• (4R-cis)-4,5-Dihydro-5-[4-(methylsulfonyl)phenyl]-2-phenyl-4-oxazolecarboxylic Acid Ethyl Ester
• ethyl D-erythro-4,5-dihydro-5-(4-methylsulphonylphenyl)-2-phenyl-4-oxazolecarboxylate
• (4R-5R)-4,5-Dihydro-5-4-(methylsulfonyl)phenyl-2-phenyl-4-oxazolecarboxylic Acid Ethyl Ester

Computed Properties

• Exact Mass: 373.09800

Experimental Properties

• PSA: 90.41000
• LogP: 3.05630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4R-5R)-4,5-Dihydro-5-4-(methylsulfonyl)phenyl-2-phenyl-4-oxazolecarboxylic Acid Ethyl Ester

(4R-5R)-4,5-Dihydro-5-4-(Methylsulfonyl)phenyl-2-Phenyl-4-Oxazolecarboxylic Acid Ethyl Ester (CAS No. 139059-00-0): A Comprehensive Overview

(4R-5R)-4,5-Dihydro-5-4-(Methylsulfonyl)phenyl-2-Phenyl-4-Oxazolecarboxylic Acid Ethyl Ester (CAS No. 139059-00-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of (4R-5R)-4,5-Dihydro-5-4-(Methylsulfonyl)phenyl-2-Phenyl-4-Oxazolecarboxylic Acid Ethyl Ester is characterized by a five-membered oxazole ring fused with a benzene ring and an ethyl ester group. The presence of the methylsulfonyl substituent on the phenyl ring adds to its chemical stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent research has focused on the pharmacological properties of this compound. Studies have shown that (4R-5R)-4,5-Dihydro-5-4-(Methylsulfonyl)phenyl-2-Phenyl-4-Oxazolecarboxylic Acid Ethyl Ester exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its antimicrobial activity. Research has demonstrated that (4R-5R)-4,5-Dihydro-5-4-(Methylsulfonyl)phenyl-2-Phenyl-4-Oxazolecarboxylic Acid Ethyl Ester shows significant activity against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests its potential use in developing new antibiotics to combat multidrug-resistant infections.

Another area of interest is the anticancer potential of this compound. Preliminary studies have indicated that (4R-5R)-4,5-Dihydro-5-4-(Methylsulfonyl)phenyl-2-Phenyl-4-Oxazolecarboxylic Acid Ethyl Ester can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells.

The synthesis of (4R-5R)-4,5-Dihydro-5-4-(Methylsulfonyl)phenyl-2-Phenyl-4-Oxazolecarboxylic Acid Ethyl Ester involves several steps, starting with the formation of the oxazole ring through a condensation reaction between an amine and a carbonyl compound. The subsequent introduction of the methylsulfonyl group and the ethyl ester group is achieved through selective functional group transformations. The overall synthetic route is highly efficient and can be scaled up for large-scale production.

From a pharmaceutical development perspective, (4R-5R)-4,5-Dihydro-5-4-(Methylsulfonyl)phenyl-2-Phenyl-4-Oxazolecarboxylic Acid Ethyl Ester has shown favorable pharmacokinetic properties. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it has low toxicity profiles in preclinical studies, suggesting its safety for human use.

Several clinical trials are currently underway to evaluate the efficacy and safety of this compound in various therapeutic areas. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its full therapeutic potential.

In conclusion, (4R-5R)-4,5-Dihydro-5-4-(Methylsulfonyl)phenyl-2 Phenyl 4 Oxazolecarboxylic Acid Ethyl Ester (CAS No. 139059–00–0) is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the fields of anti-inflammatory, antimicrobial, and anticancer therapies.